Cas no 1313054-88-4 (Boc-D-Dab(ivDde)-OH)

• Product Name: Boc-D-Dab(ivDde)-OH
• CAS No: 1313054-88-4
• MF: C₂₂H₃₆N₂O₆
• MW: 424.531046867371
• CID: 4779182
• Update Time: 2025-06-12

Boc-D-Dab(ivDde)-OH Chemical and Physical Properties

Names and Identifiers

• Boc-Dab(ivDde)-OH
• Boc-D-Dab(ivDde)-OH
• (R)-2-((tert-Butoxycarbonyl)amino)-4-((1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)amino)butanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-4-((1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)amino)butanoic acid

• Inchi： 1S/C22H36N2O6/c1-13(2)10-15(18-16(25)11-22(6,7)12-17(18)26)23-9-8-14(19(27)28)24-20(29)30-21(3,4)5/h13-14,25H,8-12H2,1-7H3,(H,24,29)(H,27,28)/b23-15+
• InChI Key： QSVRJSYPXRZMSU-HZHRSRAPSA-N
• SMILES： OC1=C(/C(/CC(C)C)=N/CCC(C(=O)O)NC(=O)OC(C)(C)C)C(CC(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 728
• XLogP3: 3.1
• Topological Polar Surface Area: 125

Additional information on Boc-D-Dab(ivDde)-OH

Professional Introduction to Boc-D-Dab(ivDde)-OH (CAS No. 1313054-88-4)

The compound Boc-D-Dab(ivDde)-OH, with the CAS number 1313054-88-4, is a significant molecule in the field of pharmaceutical chemistry and bioconjugation. This compound, featuring a protected amino acid derivative, has garnered attention for its utility in the synthesis of peptide-based therapeutics and research tools. Its unique structural features make it a valuable intermediate in the development of novel drugs targeting various biological pathways.

In recent years, the demand for high-quality peptide-based drugs has surged due to their high specificity and efficacy in treating a wide range of diseases. Among these peptides, those targeting neurological disorders, cancer, and infectious diseases have been particularly focus of research. The Boc-D-Dab(ivDde)-OH molecule plays a crucial role in this landscape by providing a stable and versatile building block for constructing complex peptide sequences.

The structure of Boc-D-Dab(ivDde)-OH includes a Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom, which ensures stability during synthetic procedures while maintaining reactivity at other sites. The presence of D-Dab (4-(2,6-dimethoxybenzamido)phenylalanine) and ivDde (N-(2-hydroxy-3-methoxybenzylidene)glycine) residues adds specific functionalities that can be tailored for various biological applications. This makes it an indispensable tool for medicinal chemists and biochemists working on peptide drug design.

One of the most compelling applications of Boc-D-Dab(ivDde)-OH is in the field of antibody-drug conjugates (ADCs). ADCs are a class of biopharmaceuticals that combine the targeting ability of antibodies with the cytotoxicity of small molecule drugs. The use of such compounds as intermediates allows for the precise modification of antibodies, enhancing their therapeutic potential. Recent studies have demonstrated that incorporating residues like D-Dab and ivDde can improve the stability and bioavailability of ADCs, making them more effective in clinical settings.

Furthermore, the compound has shown promise in the development of peptidomimetics—molecules designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties. These peptidomimetics can serve as inhibitors or agonists for various enzymes and receptors, offering new therapeutic strategies for conditions such as inflammation, metabolic disorders, and neurodegenerative diseases. The versatility of Boc-D-Dab(ivDde)-OH makes it a preferred choice for researchers looking to explore these innovative approaches.

The synthesis of Boc-D-Dab(ivDde)-OH involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the process. These methods allow for automated and scalable production, which is essential for meeting the growing demand for peptide-based therapeutics. The robustness of synthetic protocols using Boc-D-Dab(ivDde)-OH underscores its importance in industrial-scale pharmaceutical manufacturing.

In conclusion, Boc-D-Dab(ivDde)-OH (CAS No. 1313054-88-4) is a pivotal compound in modern pharmaceutical chemistry. Its unique structural attributes and broad applicability make it indispensable for researchers developing innovative peptide-based drugs. As advancements continue to emerge in drug design and delivery systems, compounds like this are expected to play an even more significant role in addressing unmet medical needs worldwide.